N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide

• IUPAC Name: N-[2-methoxy-2-(2-methoxyphenyl)ethyl]-2-(trifluoromethoxy)benzenesulfonamide
• InChI: InChI=1S/C17H18F3NO5S/c1-24-13-8-4-3-7-12(13)15(25-2)11-21-27(22,23)16-10-6-5-9-14(16)26-17(18,19)20/h3-10,15,21H,11H2,1-2H3
• InChI Key: WALBCZGUFATDDJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(CNS(=O)(=O)C2=CC=CC=C2OC(F)(F)F)OC
• Molecular Formula: C17H18F3NO5S
• Molecular Weight: 405.4 g/mol

Description

N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide, also known as MMB-TS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization in Medicinal Chemistry

The compound N-(2-methoxy-2-(2-methoxyphenyl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide belongs to a broader class of compounds investigated for their potential therapeutic applications. A related study explores the synthesis and characterization of celecoxib derivatives, including compounds with structural similarities to this compound, for possible anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agent properties. These compounds were evaluated for their pharmacological activities, revealing that certain derivatives exhibited significant anti-inflammatory and analgesic activities without causing substantial tissue damage in liver, kidney, colon, and brain, suggesting a potential to be developed into therapeutic agents (Ş. Küçükgüzel et al., 2013).

Catalysts in Polymerization Processes

Another application of related compounds involves their use as catalysts in polymerization processes. For example, derivatives of benzenesulfonamides have been used to synthesize palladium aryl sulfonate phosphine catalysts for the copolymerization of acrylates with ethene. These catalysts enable the formation of high molecular weight polymers, showcasing the compound's utility in advanced material synthesis (K. Skupov et al., 2007).

Organic Synthesis and Molecular Assembly

In organic chemistry, the manipulation of benzenesulfonamide derivatives leads to diverse molecular architectures. One study illustrated how the addition of a methylene group to arylsulfonamide para-alkoxychalcone hybrids affects their conformation and assembly, highlighting the importance of subtle structural changes in determining the physical and chemical properties of the molecules. This insight is vital for designing compounds with specific functions, including potential drug candidates (M. R. D. de Castro et al., 2013).